Cas no 114430-55-6 ([(5-acetylfuran-2-yl)methyl]triphenylphosphanium bromide)

• Product Name: [(5-acetylfuran-2-yl)methyl]triphenylphosphanium bromide
• CAS No: 114430-55-6
• MF: C₂₅H₂₂BrO₂P
• MW: 465.31874704361
• CID: 2612829
• PubChem ID: 2785209
• Update Time: 2025-05-27

[(5-acetylfuran-2-yl)methyl]triphenylphosphanium bromide Chemical and Physical Properties

Names and Identifiers

• (5-acetylfuran-2-yl)methyl-triphenylphosphanium,bromide
• [(5-acetylfuran-2-yl)methyl]triphenylphosphanium bromide
• Phosphonium, [(5-acetyl-2-furanyl)methyl]triphenyl-, bromide (1:1)
• 114430-55-6
• F0791-0046
• ((5-acetylfuran-2-yl)methyl)triphenylphosphoniumbromide
• (5-acetylfuran-2-yl)methyl-triphenylphosphanium;bromide
• ((5-acetylfuran-2-yl)methyl)triphenylphosphonium bromide
• AKOS001022165
• Z56754235
• DTXSID00382873
• T0201-2599

• Inchi： 1S/C25H22O2P.BrH/c1-20(26)25-18-17-21(27-25)19-28(22-11-5-2-6-12-22,23-13-7-3-8-14-23)24-15-9-4-10-16-24;/h2-18H,19H2,1H3;1H/q+1;/p-1
• InChI Key： REAHNVKJSKENPJ-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1=CC=C(C(C)=O)O1

Computed Properties

• Exact Mass: 464.05408Da
• Monoisotopic Mass: 464.05408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on [(5-acetylfuran-2-yl)methyl]triphenylphosphanium bromide

Comprehensive Overview of [(5-acetylfuran-2-yl)methyl]triphenylphosphanium bromide (CAS No. 114430-55-6)

[(5-acetylfuran-2-yl)methyl]triphenylphosphanium bromide (CAS No. 114430-55-6) is a specialized phosphonium salt derivative that has garnered significant attention in organic synthesis and material science. This compound, characterized by its unique furan and acetyl functional groups, serves as a versatile intermediate in the development of advanced pharmaceuticals, agrochemicals, and functional materials. Its molecular structure combines the reactivity of a triphenylphosphonium moiety with the aromaticity of a 5-acetylfuran ring, making it a valuable tool for researchers exploring catalysis, ionic liquids, and molecular design.

In recent years, the demand for high-performance chemical intermediates like [(5-acetylfuran-2-yl)methyl]triphenylphosphanium bromide has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are particularly interested in its potential applications in photocatalysis and electrochemical reactions, where its ionic nature and stability under various conditions offer distinct advantages. The compound's CAS No. 114430-55-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies on heterocyclic compounds and phosphonium-based reagents.

One of the most discussed topics in relation to [(5-acetylfuran-2-yl)methyl]triphenylphosphanium bromide is its role in cross-coupling reactions, a cornerstone of modern organic synthesis. Its ability to act as a phase-transfer catalyst or ligand precursor has been explored in peer-reviewed journals, aligning with the broader trend of optimizing atom-efficient and low-waste methodologies. Additionally, its solubility properties in polar solvents make it a candidate for ionic liquid formulations, a hot topic in energy storage and battery technology research.

The synthesis and handling of [(5-acetylfuran-2-yl)methyl]triphenylphosphanium bromide require careful consideration of its physicochemical properties, including its melting point, stability, and compatibility with other reagents. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its purity for critical applications. As the scientific community continues to prioritize precision chemistry, the demand for well-defined intermediates like this phosphonium salt is expected to grow.

From an industrial perspective, CAS No. 114430-55-6 is often referenced in patents related to specialty chemicals and advanced materials. Its incorporation into polymeric systems or nanocomposites highlights its adaptability in addressing challenges such as thermal stability and mechanical strength. Furthermore, its bioactive potential—particularly when paired with other heterocyclic scaffolds—has sparked interest in drug discovery pipelines, where novel pharmacophores are in high demand.

In conclusion, [(5-acetylfuran-2-yl)methyl]triphenylphosphanium bromide (CAS No. 114430-55-6) exemplifies the intersection of fundamental research and applied science. Its multifaceted applications, from catalysis to material engineering, underscore its importance in contemporary chemistry. As innovations in synthetic methodologies and functional materials evolve, this compound is poised to remain a key player in scientific and industrial advancements.